Cas no 1177317-23-5 (1-amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride)

• Product Name: 1-amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride
• CAS No: 1177317-23-5
• MDL: MFCD04444356
• CID: 4561645
• PubChem ID: 16807278
• Update Time: 2025-05-25

1-amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride

• MDL： MFCD04444356
• Inchi： InChI=1S/C11H17NO2.ClH/c1-8-3-4-11(9(2)5-8)14-7-10(13)6-12;/h3-5,10,13H,6-7,12H2,1-2H3;1H
• InChI Key： AMDIPAKRTBNSBP-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)OCC(CN)O)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on 1-amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride

1-Amino-3-(2,4-Dimethylphenoxy)Propan-2-Ol Hydrochloride: A Comprehensive Overview

1-Amino-3-(2,4-Dimethylphenoxy)Propan-2-Ol Hydrochloride, identified by the CAS number 1177317-23-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development and related industries. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.

The molecular structure of 1-Amino-3-(2,4-Dimethylphenoxy)Propan-2-Ol Hydrochloride comprises a phenoxy group attached to a propanol backbone, with an amino group at the terminal position. The presence of the hydroxyl group and the amino group makes this compound versatile in terms of reactivity and functionality. The hydrochloride salt form indicates that it exists as a protonated amine, which is a common practice in pharmaceutical chemistry to enhance solubility and stability.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel drugs targeting various therapeutic areas, including central nervous system disorders and cardiovascular diseases. The ability of this compound to act as a chiral building block has further enhanced its significance in asymmetric synthesis.

In terms of synthesis, 1-Amino-3-(2,4-Dimethylphenoxy)Propan-2-Ol Hydrochloride can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to this compound.

The physical properties of this compound are also worth noting. It has a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various chemical processes, including chromatographic separations and crystallization studies.

In conclusion, 1-Amino-3-(2,4-Dimethylphenoxy)Propan-2-Ol Hydrochloride (CAS No. 1177317-23-5) is a versatile compound with promising applications in drug discovery and chemical synthesis. Its unique structure and functional groups make it an invaluable tool for researchers working on complex molecules with therapeutic potential.